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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

Cat. No.: B15478489

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dichlorobutane-1,1-diol is not readily
available. The following guidance is based on the chemical properties of the closely related
compound 1,2-Dichlorobutane and general best practices for the disposal of chlorinated
organic compounds in a laboratory setting. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific protocols and to ensure
compliance with local, state, and federal regulations.

The proper disposal of 1,2-Dichlorobutane-1,1-diol is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. As a chlorinated organic compound, it
is presumed to be hazardous waste and must be managed accordingly.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure that appropriate personal protective
equipment (PPE) is worn, including:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
o Body Protection: A lab coat or chemical-resistant apron.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.
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Quantitative Data Summary

The following table summarizes the known hazardous properties of the analogous compound,
1,2-Dichlorobutane, which should be considered when handling 1,2-Dichlorobutane-1,1-diol.

S A Value (for 1,2- Ref
roper eference
S Dichlorobutane)

Flash Point 27 °C (80.6 °F) - closed cup
Autoignition Temperature 275 °C (527 °F) [1]
Explosive Limits Lower: 2.25%, Upper: 9.25%

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H319 (Causes
GHS Hazard Statements ) o [1]
serious eye irritation), H335
(May cause respiratory

irritation)

Storage Class Code 3 - Flammable liquids

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:

e Treat all 1,2-Dichlorobutane-1,1-diol and materials contaminated with it as hazardous
waste.

» Halogenated solvent wastes are typically more expensive to dispose of than non-
halogenated wastes. Therefore, it is crucial to segregate 1,2-Dichlorobutane-1,1-diol waste
from other waste streams.[2]

» Do not mix this waste with other incompatible waste streams, such as strong acids, bases, or
oxidizing agents, to prevent violent reactions.

2. Waste Collection and Containerization:
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Use a designated, leak-proof, and chemically compatible waste container. Plastic containers
are often preferred for storing chemical waste.

The container must be in good condition with a secure, screw-on cap.

Ensure the container is properly labeled as "Hazardous Waste" as soon as the first drop of
waste is added.[2][3] The label should include:

o

The full chemical name: "1,2-Dichlorobutane-1,1-diol"

[¢]

The building and room number of the generation point.

[e]

The name of the principal investigator or responsible person.[2]

[e]

An indication of the hazards (e.g., "Flammable," "Irritant™).

. Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[3]

The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[3]

Keep the waste container closed at all times, except when adding waste.[2][3]

Secondary containment should be used to prevent spills from reaching drains.[2]

. Waste Disposal Request:

Once the waste container is full (do not exceed 90% capacity) or has been in storage for the
maximum allowable time (consult your institution's EHS guidelines, which may be up to one
year for partially filled containers in an SAA), arrange for its disposal.[3][4]

Contact your institution's EHS department to schedule a waste pickup.

Do not dispose of 1,2-Dichlorobutane-1,1-diol down the drain or by evaporation in a fume
hood.[3]
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5. Decontamination of Empty Containers:

Empty containers that held 1,2-Dichlorobutane-1,1-diol should be triple-rinsed with a

suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[2]

After triple-rinsing, deface the original chemical label on the container before disposing of it

as regular trash or recycling, in accordance with your institution's policies.[2]

Disposal Workflow Diagram
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Disposal Workflow for 1,2-Dichlorobutane-1,1-diol
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Caption: Disposal Workflow for 1,2-Dichlorobutane-1,1-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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